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Compound of Interest

Compound Name: (R)-Diethyl 2-hydroxysuccinate

Cat. No.: B122862

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling (R)-Diethyl 2-hydroxysuccinate. The
following procedural guidance outlines the necessary personal protective equipment (PPE),
handling protocols, and disposal plans to ensure laboratory safety.

Hazard Identification and Personal Protective
Equipment

(R)-Diethyl 2-hydroxysuccinate is classified as a substance that can cause skin irritation
(H315), serious eye irritation (H319), and may cause respiratory irritation (H335). It is also
considered harmful if swallowed (H302).[1] Therefore, adherence to strict safety protocols and
the use of appropriate personal protective equipment are mandatory.

Recommended Personal Protective Equipment (PPE)
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PPE Category Specification Standards

Safety glasses with side-
) shields or chemical safety NIOSH (US) or EN 166 (EU)
Eye/Face Protection o
goggles. A face shield is also approved.[1][2]

recommended.

Chemical-resistant gloves.
i Gloves must be inspected Follow good laboratory
Hand Protection ) )
before use and disposed of practices.[1][2]

properly after.

Complete suit protecting Selected based on the
Body Protection against chemicals or a flame- concentration and amount of
resistant lab coat. the substance.[1][2]

For nuisance exposures, use a

type P95 (US) or P1 (EU)

particle respirator. For higher- NIOSH (US) or CEN (EU)
level protection, use type approved.[1][2]
OV/AG/P99 (US) or ABEK-P2

(EUV) respirator cartridges.

Respiratory Protection

Operational and Handling Protocols

Engineering Controls:
¢ Always handle (R)-Diethyl 2-hydroxysuccinate in a well-ventilated area.[1][2]

» Use appropriate exhaust ventilation, such as a fume hood, at places where dust or aerosols
may form.[1][2]

Safe Handling Practices:
e Avoid all personal contact, including inhalation of vapors, mist, or gas.[1][2][3]
e Avoid formation of dust and aerosols.[1][2]

e Do not eat, drink, or smoke when handling the product.[3]
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» Wash hands thoroughly before breaks and at the end of the workday.[1][2]

o Use proper glove removal technique (without touching the glove's outer surface) to avoid
skin contact.[1][2]

Storage:
o Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][5]
e Store at room temperature in a dry area.[1][2]

Emergency and Disposal Plan

Spill Response:

Evacuate personnel to a safe area and ensure adequate ventilation.[1][2]

Wear appropriate personal protective equipment as detailed above.[1][2]

For minor spills, absorb with an inert material such as sand, earth, or vermiculite.[3]

Collect the spilled material and place it in a suitable, closed container for disposal.[1][2]

Do not let the product enter drains.[1][2]

First Aid Measures:

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration and
consult a physician.[1][6]

 In case of skin contact: Wash off with soap and plenty of water. Consult a physician.[1][2][6]

¢ In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[1][2][6]

 If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious
person. Consult a physician.[1][2][6]

e In all cases of exposure, show the safety data sheet to the doctor in attendance.[1]
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Disposal:

o Waste material should be disposed of in accordance with all applicable federal, state, and
local environmental regulations.

o Contaminated gloves and other disposable PPE should be collected in a suitable, closed
container for disposal.[1][2]

e The most common and safest method for disposal is to use a licensed hazardous waste
contractor.[7]

Safe Handling Workflow
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Workflow for Safe Handling of (R)-Diethyl 2-hydroxysuccinate
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Caption: Logical workflow for the safe handling of (R)-Diethyl 2-hydroxysuccinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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